Cas no 1806022-12-7 (2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806022-12-7
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4842910
• Update Time: 2025-08-05

2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C10H8F5NO4/c1-19-8-4(3-6(17)18)2-5(20-10(13,14)15)16-7(8)9(11)12/h2,9H,3H2,1H3,(H,17,18)
• InChI Key： BGIFFKKQAYLFSE-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)OC(F)(F)F)CC(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid

Professional Introduction to 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1806022-12-7)

2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid, with the CAS number 1806022-12-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of multiple fluorinated substituents, specifically difluoromethyl and trifluoromethoxy groups, imparts distinct electronic and steric properties to the molecule, which are highly relevant in modulating its biological activity.

The pyridine core of this compound serves as a versatile scaffold, widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The acetic acid moiety at the 4-position further enhances its utility as a synthetic precursor, facilitating further derivatization and functionalization. This compound's structural features align well with the current trends in drug discovery, where fluorinated compounds are increasingly preferred for their improved metabolic stability, lipophilicity, and binding affinity.

In recent years, there has been a surge in research focused on the development of fluorinated pyridines as key building blocks in drug design. The specific arrangement of substituents in 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid makes it an attractive candidate for exploring new pharmacophores. For instance, studies have demonstrated that the difluoromethyl group can enhance binding interactions by increasing lipophilicity and reducing hydrogen bonding capacity, while the trifluoromethoxy group contributes to metabolic stability by resisting oxidative degradation.

The methoxy group at the 3-position adds another layer of complexity, influencing both the electronic distribution and solubility properties of the molecule. This combination of features makes 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid a promising candidate for further investigation in various therapeutic areas. Notably, fluorinated pyridines have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents, highlighting the potential applications of this compound.

Recent advancements in synthetic methodologies have enabled more efficient access to complex fluorinated heterocycles like 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have streamlined the synthesis of these molecules, making them more accessible for medicinal chemists. These developments have opened new avenues for exploring the pharmacological properties of fluorinated pyridines and their derivatives.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its potential as a modulator of enzyme activity and receptor binding. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases. The unique structural features of 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid provide a rich foundation for designing molecules with tailored biological activities.

In conclusion, 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806022-12-7) represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and functional group distribution make it a valuable tool for drug discovery and development. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play a crucial role in the next generation of therapeutic agents.